Cas no 10364-50-8 (2-Amino-4-bromobutanoic acid)

• Product Name: 2-Amino-4-bromobutanoic acid
• CAS No: 10364-50-8
• MF: C₄H₈BrNO₂
• MW: 182.015820503235
• CID: 118558
• PubChem ID: 4674578
• Update Time: 2025-06-30

2-Amino-4-bromobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-bromobutanoic acid
• Butanoic acid,2-amino-4-bromo-
• 2-Amino-4-brombuttersaeure
• 4-bromo-2-amino-butanoic acid
• AC1NGGLB
• AG-D-14759
• AK115216
• CTK4A2285
• DL-4-Brom-2-amino-buttersaeure
• DL-4-bromo-2-amino-butyric acid
• KB-227688
• DTXSID00405450
• CS-0440290
• SCHEMBL1763869
• AKOS006228879
• 10364-50-8
• 2-AMINO-4-BROMOBUTANOICACID

• MDL： MFCD01318254
• Inchi： 1S/C4H8BrNO2/c5-2-1-3(6)4(7)8/h3H,1-2,6H2,(H,7,8)
• InChI Key： LMYNKFDVIZBWDF-UHFFFAOYSA-N
• SMILES： BrCCC(C(=O)O)N

Computed Properties

• Exact Mass: 180.97384
• Monoisotopic Mass: 180.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 86.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.710±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 214-216 ºC
• Solubility: Dissolution (91 g/l) (25 º C),
• PSA: 63.32
• LogP: 0.88360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-4-bromobutanoic acid

Introduction to 2-Amino-4-bromobutanoic acid (CAS No. 10364-50-8)

2-Amino-4-bromobutanoic acid, identified by its Chemical Abstracts Service (CAS) number 10364-50-8, is a versatile organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring both amino and bromine functional groups, presents unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 2-Amino-4-bromobutanoic acid consists of a four-carbon chain with an amino group (-NH₂) at the second carbon and a bromine atom (-Br) at the fourth carbon. This arrangement imparts both reactivity and stability, making it a useful building block for constructing more complex molecules. The presence of the amino group allows for further functionalization via reactions such as amidation, while the bromine atom can undergo substitution reactions, including nucleophilic aromatic or aliphatic substitution, depending on the reaction conditions.

In recent years, 2-Amino-4-bromobutanoic acid has been explored in several cutting-edge research areas. One notable application is in the development of novel antibiotics and antimicrobial agents. The combination of an amino group and a brominated side chain provides a scaffold that can be modified to target bacterial enzymes or cell wall biosynthesis pathways. For instance, studies have demonstrated its utility in designing inhibitors of bacterial proteases, which are critical for bacterial survival and pathogenicity. The bromine substituent enhances binding affinity by allowing for favorable interactions with specific residues in the enzyme active site.

Another emerging field where 2-Amino-4-bromobutanoic acid has shown promise is in the realm of anticancer research. Researchers have leveraged its structural features to develop small-molecule inhibitors that disrupt cancer cell proliferation. The amino group facilitates the formation of hydrogen bonds and ionic interactions with target proteins, while the bromine atom can serve as a handle for further derivatization to improve solubility and bioavailability. Preliminary studies indicate that derivatives of 2-Amino-4-bromobutanoic acid can selectively inhibit kinases overexpressed in certain cancer types, offering a potential therapeutic strategy.

The compound has also been investigated in the context of neurodegenerative diseases. The ability to modify both functional groups allows researchers to fine-tune the properties of 2-Amino-4-bromobutanoic acid derivatives for targeted delivery to affected brain regions. For example, modifications designed to enhance blood-brain barrier penetration have been explored in models of Alzheimer's disease. By incorporating pharmacophores that interact with specific receptors or enzymes involved in neurodegeneration, scientists aim to develop treatments that mitigate cognitive decline.

In addition to its pharmaceutical applications, 2-Amino-4-bromobutanoic acid plays a role in material science and biotechnology. Its ability to participate in polymerization reactions makes it a candidate for developing novel biodegradable polymers with tailored properties. These polymers could find applications in drug delivery systems, where controlled degradation rates are essential for releasing therapeutic agents at targeted sites within the body.

The synthesis of 2-Amino-4-bromobutanoic acid typically involves multi-step organic transformations starting from readily available precursors. One common approach involves bromination of an appropriate β-keto ester followed by hydrolysis and decarboxylation. Advances in synthetic methodologies have improved yield and purity, making large-scale production feasible for research and industrial purposes. Catalytic processes have also been optimized to minimize byproducts and reduce environmental impact.

Regulatory considerations are an important aspect when handling 2-Amino-4-bromobutanoic acid. While it is not classified as a hazardous or controlled substance under current guidelines, proper handling procedures must be followed to ensure safety in laboratory and industrial settings. Personal protective equipment (PPE), such as gloves and lab coats, should be used when handling this compound to prevent skin irritation or accidental exposure.

The future prospects for 2-Amino-4-bromobutanoic acid are promising, with ongoing research expanding its applications across multiple disciplines. As computational chemistry techniques advance, virtual screening methods are being employed to identify new derivatives with enhanced biological activity. Collaborative efforts between academia and industry are likely to accelerate the translation of laboratory discoveries into clinical applications.

In conclusion, 2-Amino-4-bromobutanoic acid (CAS No. 10364-50-8) is a multifunctional compound with broad utility in pharmaceutical research and development. Its unique structural features enable diverse modifications, making it a valuable tool for designing novel therapeutics targeting various diseases. As scientific understanding progresses, the potential applications of this compound are expected to grow, contributing significantly to advancements in medicine and biotechnology.